2-(1,3-benzodioxol-5-yl)-5-(2-furyl)-1,3,4-oxadiazole

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-5-(furan-2-yl)-1,3,4-oxadiazole
• InChI: InChI=1S/C13H8N2O4/c1-2-10(16-5-1)13-15-14-12(19-13)8-3-4-9-11(6-8)18-7-17-9/h1-6H,7H2
• InChI Key: HBZQHZBOAMMZEW-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=NN=C(O3)C4=CC=CO4
• Molecular Formula: C13H8N2O4
• Molecular Weight: 256.21 g/mol

Description

2-(1,3-benzodioxol-5-yl)-5-(2-furyl)-1,3,4-oxadiazole is a heterocyclic compound that contains both benzodioxole and furan moieties

Preparation Methods

The synthesis of 2-(1,3-benzodioxol-5-yl)-5-(2-furyl)-1,3,4-oxadiazole typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2-(1,3-benzodioxol-5-yl)hydrazine with 2-furoic acid in the presence of a dehydrating agent such as phosphorus oxychloride. The reaction is typically carried out under reflux conditions to facilitate the formation of the oxadiazole ring.

Chemical Reactions Analysis

2-(1,3-benzodioxol-5-yl)-5-(2-furyl)-1,3,4-oxadiazole can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo substitution reactions, particularly at the furan ring, using electrophilic reagents.

Scientific Research Applications

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound has shown potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 2-(1,3-benzodioxol-5-yl)-5-(2-furyl)-1,3,4-oxadiazole involves its interaction with specific molecular targets. For instance, its antimicrobial activity may be due to its ability to disrupt bacterial cell membranes or inhibit essential enzymes. Its anticancer properties could be attributed to its ability to induce apoptosis in cancer cells through the activation of specific signaling pathways.

Comparison with Similar Compounds

2-(1,3-benzodioxol-5-yl)-5-(2-furyl)-1,3,4-oxadiazole can be compared with other similar compounds such as:

2-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazole: Lacks the furan ring, which may affect its chemical reactivity and biological activity.

5-(2-furyl)-1,3,4-oxadiazole: Lacks the benzodioxole moiety, which may influence its overall properties.

2-(1,3-benzodioxol-5-yl)-5-phenyl-1,3,4-oxadiazole: Contains a phenyl ring instead of a furan ring, which may result in different chemical and biological behaviors.

These comparisons highlight the unique structural features of 2-(1,3-benzodioxol-5-yl)-5-(2-furyl)-1,3,4-oxadiazole and its potential advantages in various applications.